Cas no 1379308-65-2 (2-Amino-5-methylthiazole-4-carbohydrazide)

• Product Name: 2-Amino-5-methylthiazole-4-carbohydrazide
• CAS No: 1379308-65-2
• MF: C₅H₈N₄OS
• MW: 172.208218574524
• CID: 1091507
• PubChem ID: 72207225
• Update Time: 2025-05-23

2-Amino-5-methylthiazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylthiazole-4-carbohydrazide
• 2-amino-5-methyl-1,3-thiazole-4-carbohydrazide
• 1379308-65-2
• SB86637

• Inchi： 1S/C5H8N4OS/c1-2-3(4(10)9-7)8-5(6)11-2/h7H2,1H3,(H2,6,8)(H,9,10)
• InChI Key： MMMWZRJBFPSUAU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(NN)=O)=C1C

Computed Properties

• Exact Mass: 172.04188206g/mol
• Monoisotopic Mass: 172.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 122Ų

Additional information on 2-Amino-5-methylthiazole-4-carbohydrazide

2-Amino-5-Methylthiazole-4-Carbohydrazide: A Comprehensive Overview

The compound with CAS No. 1379308-65-2, commonly referred to as 2-Amino-5-Methylthiazole-4-Carbohydrazide, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically thiazoles, which are widely studied for their unique chemical properties and biological activities. The structure of 2-Amino-5-Methylthiazole-4-Carbohydrazide consists of a thiazole ring fused with a carbohydrazide group, making it a versatile building block for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Amino-5-Methylthiazole-4-Carbohydrazide through various routes, including condensation reactions and coupling strategies. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. The compound's ability to act as a precursor in the synthesis of bioactive molecules has been a focal point of recent research, particularly in the pharmaceutical industry.

One of the most promising areas of application for 2-Amino-5-Methylthiazole-4-Carbohydrazide is in drug discovery. Researchers have explored its potential as a scaffold for developing new anti-inflammatory agents, antioxidants, and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 2-Amino-5-Methylthiazole-4-Carbohydrazide has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Recent experiments have demonstrated that thin films formed from this compound exhibit favorable charge transport characteristics, which could be exploited in next-generation electronic devices.

The synthesis of 2-Amino-5-Methylthiazole-4-Carbohydrazide involves a series of well-defined steps that ensure high structural integrity. Starting from readily available starting materials such as methylamine and thiourea, the synthesis pathway typically involves multiple stages of condensation and cyclization reactions. The optimization of reaction conditions, including temperature and pH levels, has been critical in achieving high yields and maintaining the stability of the final product.

From an environmental perspective, the production and handling of 2-Amino-5-Methylthiazole-4-Carbohydrazide are conducted under strict safety protocols to minimize any adverse environmental impact. The compound's stability under normal storage conditions further enhances its suitability for large-scale production and distribution.

In conclusion, 2-Amino-5-Methylthiazole-4-Carbohydrazide (CAS No. 1379308-65-2) is a multifaceted compound with immense potential across diverse scientific domains. Its role as a versatile building block in organic synthesis, coupled with its promising biological and electronic properties, positions it as a key molecule for future research and development efforts.